Cas no 23003-35-2 (2-Bromo-6-methylpyridin-3-ol)

• Product Name: 2-Bromo-6-methylpyridin-3-ol
• CAS No: 23003-35-2
• MF: C₆H₆BrNO
• MW: 188.02194070816
• MDL: MFCD06655956
• CID: 52199
• PubChem ID: 11959101
• Update Time: 2025-06-07

2-Bromo-6-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-hydroxy-6-methylpyridine
• 2-Bromo-6-methyl-3-pyridinol
• 2-Bromo-3-hydroxy-6-picoline
• 2-Bromo-6-methylpyridin-3-ol
• 2-Bromo-3-hydroxy-6-methyl-pyridine
• 2-Bromo-6-methyl-pyridin-3-ol
• 2-Brom-6-methyl-3-pyridinol
• 6-bromo-5-hydroxy-2-methylpyridine
• 6-Bromo-5-hydroxy-2-picoline
• 3-Pyridinol, 2-bromo-6-methyl-
• PubChem5906
• 2-Bromo-6-methylpyridine-3-ol
• 3-Pyridinol,2-bromo-6-methyl-
• UHMANLXCLQNQJD-UHFFFAOYSA-N
• BCP26859
• SBB090674

• MDL： MFCD06655956
• Inchi： 1S/C6H6BrNO/c1-4-2-3-5(9)6(7)8-4/h2-3,9H,1H3
• InChI Key： UHMANLXCLQNQJD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=N1)O

Computed Properties

• Exact Mass: 186.96300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Experimental Properties

• Boiling Point: 311.8°C at 760 mmHg
• PSA: 33.12000
• LogP: 1.85810

2-Bromo-6-methylpyridin-3-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 24/25
• Storage Condition：Sealed in dry,Room Temperature